molecular formula C8H8N2OS B8314900 3,4-Dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carboxaldehyde

3,4-Dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carboxaldehyde

Cat. No. B8314900
M. Wt: 180.23 g/mol
InChI Key: JCSVFXICFTVFIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carboxaldehyde is a useful research compound. Its molecular formula is C8H8N2OS and its molecular weight is 180.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4-Dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carboxaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-Dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carboxaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,4-Dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carboxaldehyde

Molecular Formula

C8H8N2OS

Molecular Weight

180.23 g/mol

IUPAC Name

3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde

InChI

InChI=1S/C8H8N2OS/c11-5-6-1-2-7-8(10-6)9-3-4-12-7/h1-2,5H,3-4H2,(H,9,10)

InChI Key

JCSVFXICFTVFIK-UHFFFAOYSA-N

Canonical SMILES

C1CSC2=C(N1)N=C(C=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The alcohol (a) (0.482 g) in dry dichloromethane (50 ml) was stirred with manganese dioxide (1.2 g) for 18 hours and the mixture was filtered. The filtrate was evaporated and chomatographed on silica gel, eluting with methanol-dichloromethane (1:50) to afford a yellow solid (0.24 g).
Quantity
0.482 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.2 g
Type
catalyst
Reaction Step One

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